6-(4-Chlorophenyl)-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one

Specification

• CAS No.: 656833-96-4
• Molecular Formula: C15H9ClN2O3
• Molecular Weight: 300.69 g/mol
• IUPAC Name: 6-(4-chlorophenyl)-7H-[1,3]dioxolo[4,5-g]quinazolin-8-one
• Standard InChI: InChI=1S/C15H9ClN2O3/c16-9-3-1-8(2-4-9)14-17-11-6-13-12(20-7-21-13)5-10(11)15(19)18-14/h1-6H,7H2,(H,17,18,19)
• Standard InChI Key: RXCQLCBRBGCIRC-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C3C(=C2)C(=O)NC(=N3)C4=CC=C(C=C4)Cl

Introduction

6-(4-Chlorophenyl)-dioxolo[4,5-g]quinazolin-8(5H)-one is a complex heterocyclic compound belonging to the quinazoline family. It features a unique structural arrangement, combining a quinazoline core with a fused dioxole ring system and a chlorophenyl substituent at the 6-position. This compound is of significant interest in pharmaceutical research due to its potential biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

Synthesis Methods

The synthesis of 6-(4-Chlorophenyl)-dioxolo[4,5-g]quinazolin-8(5H)-one can be achieved through various synthetic routes. These methods typically involve the cyclization of appropriate precursors under specific reaction conditions. While detailed synthetic routes are not extensively documented in reliable sources, the general approach involves multi-step reactions starting from commercially available compounds.

Biological Activity Comparison Table

Compound Name	Structure Features	Biological Activity
6-(4-Chlorophenyl)-dioxolo[4,5-g]quinazolin-8(5H)-one	Quinazoline core with dioxole and chlorophenyl	Potential anticancer, anti-inflammatory, antimicrobial
2-(4-Chlorophenyl)quinazolin-4(3H)-one	Quinazoline core with chlorophenyl	Anticancer
6-Methyl-dioxolo[4,5-g]quinazolin-8(5H)-one	Methyl group instead of chlorophenyl	Antimicrobial